5-(4-Methylpiperazin-1-yl)-2-furaldehyde
Overview
Description
5-(4-Methylpiperazin-1-yl)-2-furaldehyde (MF) is an organic compound belonging to the class of aldehydes. It is an important intermediate in the synthesis of many pharmaceuticals and other organic compounds. MF is also used in the synthesis of various polymers, such as polyamides and polyesters. MF has been studied in various scientific research applications, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments.
Scientific Research Applications
Potential Therapeutic Applications
- Antidepressant and Anxiolytic Properties: One study discusses the behavioral pharmacology of a compound structurally related to 5-(4-Methylpiperazin-1-yl)-2-furaldehyde, highlighting its anxiolytic and antidepressant potential. This is indicative of the utility of such compounds in treating anxiety and affective disorders (Hudzik et al., 2003).
Enzymatic and Biochemical Insights
- Enzymatic Degradation of Organic Pollutants: The compound's derivatives are explored for their roles in enhancing enzymatic degradation of organic pollutants. This application is crucial for environmental remediation, where specific enzymes, in conjunction with redox mediators, degrade recalcitrant compounds found in industrial wastewater (Husain & Husain, 2007).
Material Science and Chemical Synthesis
- Polymerization and Material Fabrication: Research on the polymerization of higher aldehydes, including derivatives of this compound, reveals their potential in creating novel polymers with specific properties. These materials could have applications in various industrial and technological domains (Kubisa et al., 1980).
- Synthesis of High-Value Chemicals: Furfural and its derivatives serve as precursors in synthesizing high-value fine chemicals, such as 1,2-pentanediol and 1,5-pentanediol. These compounds are essential in producing monomers, polymers, and other functional materials, indicating the broader applicability of this compound in green chemistry and sustainable material production (Tan et al., 2021).
Mechanism of Action
Target of Action
It is known that compounds with a similar structure, such as 4-methylpiperazin-1-yl carbonyl group, interact with targets like candidapepsin-2 in yeast and cathepsin l2 in humans . These enzymes play crucial roles in protein degradation and processing.
Mode of Action
Piperazine derivatives are known to exhibit diverse biological activities depending on their position in the molecule and therapeutic class . They can interact with their targets, causing conformational changes that affect the function of the target proteins .
Biochemical Pathways
It is known that piperazine derivatives can influence various biochemical pathways due to their diverse biological activities .
Result of Action
Piperazine derivatives have been reported to exhibit various biological activities, including anti-inflammatory effects . For instance, a piperazine derivative reduced inflammation by decreasing the levels of pro-inflammatory cytokines IL-1β and TNF-α .
properties
IUPAC Name |
5-(4-methylpiperazin-1-yl)furan-2-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2/c1-11-4-6-12(7-5-11)10-3-2-9(8-13)14-10/h2-3,8H,4-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BAGQYXPJHQGVPE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=CC=C(O2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701236221 | |
Record name | 5-(4-Methyl-1-piperazinyl)-2-furancarboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701236221 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
610279-56-6 | |
Record name | 5-(4-Methyl-1-piperazinyl)-2-furancarboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=610279-56-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-(4-Methyl-1-piperazinyl)-2-furancarboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701236221 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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